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Compound of Interest

Compound Name: Germanium;sulfide

Cat. No.: B12321256

Get Quote

An In-depth Technical Guide to the Electronic Band Structure of Germanium Sulfide

This technical guide provides a comprehensive overview of the electronic band structure of

germanium sulfide (GeS), a layered semiconductor material with significant potential for

applications in electronics and optoelectronics. The guide is intended for researchers,

scientists, and professionals in materials science and drug development who are interested in

the fundamental electronic properties of this anisotropic material.

Introduction to Germanium Sulfide
Germanium (II) sulfide (GeS) is a group IV monochalcogenide that crystallizes in a layered

orthorhombic structure, analogous to black phosphorus.[1][2] This structure results in

significant in-plane anisotropy in its electronic and optical properties.[1] GeS is a

semiconductor with an indirect band gap, making it a subject of interest for various electronic

applications.[3] The layers in bulk GeS are held together by van der Waals interactions,

allowing for exfoliation into two-dimensional (2D) sheets.[3]

Crystal and Electronic Structure
The fundamental properties of the GeS crystal and its electronic structure are summarized

below.
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Crystal Structure
GeS possesses a distorted rock-salt orthorhombic crystal structure.[1] The layers are puckered,

contributing to its anisotropic nature.[1][2]

Table 1: Crystallographic Data for Bulk Germanium Sulfide

Property Value

Crystal System Orthorhombic

Space Group Pnma (No. 62)[4] or Pcmn - D2h16[1][2]

Lattice Parameters a ≈ 4.30 Å, b ≈ 10.48 Å, c ≈ 3.65 Å[5]

Below is a diagram representing the orthorhombic crystal structure of Germanium Sulfide.

Figure 1: Orthorhombic Crystal Structure of GeS
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Caption: Orthorhombic crystal structure of GeS.

Electronic Band Structure
Bulk GeS is an indirect band gap semiconductor.[3] However, the direct and indirect band gaps

are close in energy, leading to strong optical absorption characteristic of a direct band gap

material.[6] The electronic properties, including the band gap, are sensitive to the number of

layers and applied strain.

Table 2: Electronic Properties of Germanium Sulfide
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Property Bulk GeS Monolayer GeS

Band Gap Type Indirect[3] Indirect

Indirect Band Gap (eV) ~1.65[1] ~2.34[2]

Direct Band Gap (eV) 1.59 - 1.7[6] -

Valence Band Maximum

(VBM)
Near the Γ point Γ point

Conduction Band Minimum

(CBM)
Between Γ and X points X point

Electron Mobility (cm²/Vs) - 3,680[2]

Experimental Determination of Band Structure
The electronic band structure of GeS is primarily investigated using Angle-Resolved

Photoemission Spectroscopy (ARPES).

Synthesis of Single Crystals for ARPES
High-quality single crystals are essential for ARPES measurements. Chemical Vapor Transport

(CVT) is a common method for growing GeS single crystals.

Experimental Protocol: Chemical Vapor Transport Synthesis of GeS

Precursor Preparation: High-purity germanium (99.99%) and sulfur (99.99%) powders are

sealed in an evacuated quartz ampoule.[7]

Reaction: The ampoule is heated in a two-zone furnace. The hot zone, containing the

precursors, is maintained at a higher temperature (e.g., ~950 °C), while the cold zone, where

crystal growth occurs, is at a slightly lower temperature (e.g., ~900 °C).

Transport Agent: A transport agent, such as iodine (I₂) or ammonium chloride (NH₄Cl), is

often used to facilitate the transport of GeS from the hot to the cold zone.[7]

Crystal Growth: Over a period of several days, GeS sublimates in the hot zone, reacts with

the transport agent, and the gaseous species diffuse to the cold zone where they
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decompose, leading to the growth of single crystals.

Characterization: The grown crystals are characterized by X-ray diffraction (XRD) and

energy-dispersive X-ray spectroscopy (EDX) to confirm their crystal structure and

stoichiometry.[3][7]

Angle-Resolved Photoemission Spectroscopy (ARPES)
ARPES directly probes the electronic band structure of materials by measuring the kinetic

energy and emission angle of photoelectrons ejected from the sample surface upon

illumination with high-energy photons.

Experimental Protocol: ARPES Measurement of GeS

Sample Preparation: A GeS single crystal is cleaved in-situ under ultra-high vacuum (UHV)

conditions to expose a clean, atomically flat surface.

Photon Source: A monochromatic light source, typically a synchrotron beamline or a UV

lamp (e.g., He Iα, 21.2 eV), is used to irradiate the sample.[8]

Electron Analyzer: A hemispherical electron analyzer measures the kinetic energy (Ekin) and

emission angles (θ, φ) of the photoemitted electrons.[9]

Data Acquisition: The intensity of photoelectrons is recorded as a function of Ekin and

emission angle.

Data Analysis: The binding energy (EB) and in-plane crystal momentum (k||) of the electrons

in the solid are determined from the measured Ekin and emission angles using the following

relations:

EB = hν - W - Ekin (where hν is the photon energy and W is the work function)

k|| = (1/ħ) * √(2meEkin) * sin(θ)

Band Structure Mapping: By rotating the sample, the band dispersion along different high-

symmetry directions in the Brillouin zone can be mapped.[8]

Computational Determination of Band Structure
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Density Functional Theory (DFT) is a powerful computational method used to calculate the

electronic band structure of materials from first principles.

Density Functional Theory (DFT) Calculations
DFT calculations solve the Kohn-Sham equations to determine the ground-state electron

density and, from it, the electronic band structure.

Computational Protocol: DFT Calculation of GeS Band Structure

Structure Definition: The calculation begins with the experimental or relaxed crystal structure

of GeS, including the lattice parameters and atomic positions.

Functional Selection: An exchange-correlation functional, such as the Generalized Gradient

Approximation (GGA) with the Perdew-Burke-Ernzerhof (PBE) parameterization, is chosen.

Hybrid functionals like HSE06 are often used for more accurate band gap predictions.

Self-Consistent Field (SCF) Calculation: The Kohn-Sham equations are solved iteratively

until a self-consistent electron density is obtained. This step determines the ground-state

energy of the system.

Band Structure Calculation: A non-self-consistent calculation is then performed along a path

of high-symmetry points in the first Brillouin zone (e.g., Γ-X-S-Y-Γ for an orthorhombic

crystal) to determine the eigenvalues (band energies) as a function of the wave vector k.

Data Analysis: The calculated band energies are plotted to visualize the electronic band

structure, from which the band gap, nature of the band gap (direct or indirect), and effective

masses of charge carriers can be extracted.

Below is a workflow diagram illustrating the process of determining the electronic band

structure of GeS.
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Figure 2: Workflow for Determining Electronic Band Structure
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Caption: Workflow for band structure determination.

Key Parameters of the Electronic Band Structure
Brillouin Zone
The first Brillouin zone of the orthorhombic lattice of GeS contains several high-symmetry

points that are used to plot the band structure.

Below is a diagram of the first Brillouin zone for an orthorhombic crystal.
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Figure 3: First Brillouin Zone of an Orthorhombic Crystal

Click to download full resolution via product page

Caption: First Brillouin Zone for an orthorhombic crystal.

Effective Mass
The effective mass (m*) of charge carriers (electrons and holes) is a crucial parameter that

determines the transport properties of a semiconductor. It is inversely proportional to the

curvature of the energy bands. Due to the anisotropic crystal structure of GeS, the effective

masses are expected to be direction-dependent.

Table 3: Calculated Effective Masses of Charge Carriers in Monolayer GeS
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Carrier Direction Effective Mass (m₀)

Electron Armchair (x) Value not consistently reported

Zigzag (y) Value not consistently reported

Hole Armchair (x) Value not consistently reported

Zigzag (y) Value not consistently reported

Note: Specific, consistently

reported values for the

effective masses of electrons

and holes in different

crystallographic directions are

not readily available in the

initial search results and would

require more targeted literature

review.

Conclusion
The electronic band structure of germanium sulfide reveals a material with a moderate indirect

band gap and significant anisotropy. These properties are tunable through strain and layer

thickness, offering opportunities for engineering its electronic and optoelectronic characteristics

for specific device applications. The combination of experimental techniques like ARPES and

computational methods such as DFT provides a powerful approach to fully characterizing and

understanding the fundamental electronic properties of GeS. Further research into the precise

determination of effective masses and the influence of defects will be crucial for the

technological advancement of GeS-based devices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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